3-Methylphenyl 2,4,5-trimethoxybenzoate
Description
3-Methylphenyl 2,4,5-trimethoxybenzoate (3-MP-TMB) is a benzoate ester featuring a 3-methylphenyl group esterified to a 2,4,5-trimethoxy-substituted benzoic acid. Its synthesis involves a TFAA-mediated esterification of 2,4,5-trimethoxybenzoic acid with hydrogenated cardanol (a 3-methylphenol derivative), yielding a white solid with 94% efficiency under optimized conditions . For instance, 2,4,5-trimethoxy-substituted precursors are key intermediates in the biosynthesis of pellucidin A, a dimeric natural product formed via UV-induced reactions, suggesting 3-MP-TMB may share photoprotective or light-responsive characteristics .
Properties
Molecular Formula |
C17H18O5 |
|---|---|
Molecular Weight |
302.32 g/mol |
IUPAC Name |
(3-methylphenyl) 2,4,5-trimethoxybenzoate |
InChI |
InChI=1S/C17H18O5/c1-11-6-5-7-12(8-11)22-17(18)13-9-15(20-3)16(21-4)10-14(13)19-2/h5-10H,1-4H3 |
InChI Key |
AFUBXQQCBYWGDO-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)OC(=O)C2=CC(=C(C=C2OC)OC)OC |
Canonical SMILES |
CC1=CC(=CC=C1)OC(=O)C2=CC(=C(C=C2OC)OC)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Position Effects: 2,4,5- vs. 3,4,5-Trimethoxybenzoates
The positions of methoxy groups on the aromatic ring significantly influence biological activity. For example:
- 3-MP-TMB (2,4,5-substitution) : Exhibits moderate cytotoxicity in MCF7 breast cancer cells but lower potency compared to 3,4,5-trimethoxyphenyl analogs in most cancer cell lines (e.g., HeLa) .
- Methyl 3,4,5-Trimethoxybenzoate : Synthesized via electrophilic bromination/nitration, this analog demonstrates superior antiproliferative activity across multiple cancer models, attributed to enhanced membrane permeability and target affinity .
Key Research Findings and Implications
- Structure-Activity Relationships (SAR) : The 3,4,5-trimethoxy pattern generally outperforms 2,4,5-substitution in cytotoxicity, except in MCF7 cells, where both patterns exhibit comparable activity .
- Synthetic Efficiency : TFAA-mediated esterification (used for 3-MP-TMB) is highly efficient (>90% yield), outperforming traditional methods like electrophilic substitution .
- Pharmacological Potential: Tin-coordinated derivatives (e.g., triphenyltin 2,4,5-TMB) highlight the role of metal coordination in enhancing bioactivity, though toxicity concerns necessitate further optimization .
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